Cas no 2445790-24-7 (tert-butyldimethyl{2-methyl-4-2-(trimethylsilyl)ethynylphenoxy}silane)

• Product Name: tert-butyldimethyl{2-methyl-4-2-(trimethylsilyl)ethynylphenoxy}silane
• CAS No: 2445790-24-7
• MF: C₁₈H₃₀OSi₂
• MW: 318.601207256317
• MDL: MFCD32692293
• CID: 5668302
• PubChem ID: 155821399
• Update Time: 2025-05-19

tert-butyldimethyl{2-methyl-4-2-(trimethylsilyl)ethynylphenoxy}silane Chemical and Physical Properties

Names and Identifiers

• EN300-26863637
• 2445790-24-7
• Tert-butyl-dimethyl-[2-methyl-4-(2-trimethylsilylethynyl)phenoxy]silane
• tert-butyldimethyl{2-methyl-4-[2-(trimethylsilyl)ethynyl]phenoxy}silane
• tert-butyldimethyl{2-methyl-4-2-(trimethylsilyl)ethynylphenoxy}silane

• MDL： MFCD32692293
• Inchi： 1S/C18H30OSi2/c1-15-14-16(12-13-20(5,6)7)10-11-17(15)19-21(8,9)18(2,3)4/h10-11,14H,1-9H3
• InChI Key： SVTDAMSGNPODGA-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(C#C[Si](C)(C)C)=CC=1C

Computed Properties

• Exact Mass: 318.18351865g/mol
• Monoisotopic Mass: 318.18351865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on tert-butyldimethyl{2-methyl-4-2-(trimethylsilyl)ethynylphenoxy}silane

Professional Introduction to Tert-Butyldimethyl{2-Methyl-4-2-(Trimethylsilyl)ethynylphenoxy}silane (CAS No. 2445790-24-7)

Tert-Butyldimethyl{2-methyl-4-2-(trimethylsilyl)ethynylphenoxy}silane (CAS No. 2445790-24-7) is a specialized organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. The unique combination of functional groups, including the trimethylsilyl ethynyl moiety and the phenoxy silane backbone, imparts distinct chemical properties that make it invaluable in various synthetic applications.

The tert-butyl and dimethyl substituents in the silane group enhance the stability and reactivity of the molecule, making it particularly useful in cross-coupling reactions and surface modifications. The presence of the 2-methyl-4-2-(trimethylsilyl)ethynylphenoxy group introduces a high degree of specificity, enabling targeted modifications in polymer chemistry and drug development. This compound's ability to participate in both nucleophilic substitution and metal-catalyzed coupling reactions has opened new avenues for creating novel pharmaceutical agents and functional materials.

In recent years, the demand for sophisticated organosilicon compounds has surged due to their broad utility in medicinal chemistry and materials science. The silane-based reagents, such as Tert-Butyldimethyl{2-methyl-4-2-(trimethylsilyl)ethynylphenoxy}silane, have been extensively studied for their role in synthesizing complex organic molecules. For instance, researchers have leveraged this compound to develop new methodologies for constructing biaryl structures, which are prevalent in many biologically active compounds. The silane group's ability to act as a protecting group or a reactive handle has made it indispensable in multi-step synthetic routes.

The trimethylsilyl ethynyl moiety is particularly noteworthy for its role in facilitating Sonogashira coupling reactions, a cornerstone technique in organic synthesis. This reaction allows for the formation of carbon-carbon triple bonds between aryl halides and terminal alkynes, providing chemists with a powerful tool for constructing complex molecular architectures. The incorporation of this functional group into Tert-Butyldimethyl{2-methyl-4-2-(trimethylsilyl)ethynylphenoxy}silane enhances its utility in constructing pharmacophores found in various therapeutic agents. Recent studies have demonstrated its efficacy in synthesizing novel antiviral and anticancer compounds, where precise control over molecular structure is crucial.

The phenoxy silane backbone contributes to the compound's solubility and stability under various reaction conditions, making it suitable for both laboratory-scale experiments and industrial applications. This feature has been exploited in the development of advanced coatings and adhesives, where organosilanes are used to improve material properties such as durability and chemical resistance. Additionally, the phenoxy group can serve as a linker in bioconjugation chemistry, enabling the attachment of therapeutic agents to targeting ligands or imaging probes.

In conclusion, Tert-Butyldimethyl{2-methyl-4-2-(trimethylsilyl)ethynylphenoxy}silane (CAS No. 2445790-24-7) represents a cutting-edge compound with far-reaching implications in synthetic chemistry and pharmaceutical development. Its unique structural features make it an indispensable tool for researchers aiming to create innovative materials and bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in advancing scientific discovery and technological innovation.